Cas no 173676-51-2 (2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)-)

2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)- structure

173676-51-2 structure

Product name:2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)-

CAS No:173676-51-2

MF:C₁₈H₁₈O₃

MW:282.333725452423

CID:1358099

Chemical and Physical Properties
Related Products

2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)-
- Inchi： 1S/C18H18O3/c1-11(2)18-16(12-3-6-14(19)7-4-12)9-13-5-8-15(20)10-17(13)21-18/h3-11,18-20H,1-2H3
- InChI Key： LOWVNTMZFIZRCP-UHFFFAOYSA-N
- SMILES： C1(C(C)C)OC2=CC(O)=CC=C2C=C1C1=CC=C(O)C=C1

Computed Properties

Exact Mass: 282.12564

Experimental Properties

Density: 1.218±0.06 g/cm3(Predicted)
Boiling Point: 471.5±45.0 °C(Predicted)
PSA: 49.69
pka: 9.63±0.40(Predicted)

2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)- Related Literature

1. A bi-metallic MOF catalyst via sensitive detection & adsorption of Fe3+ ions for size-selective reaction prompting†

Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
2. 2,5-Thiophene substituted spirobisiloles – synthesis, characterization, electrochemical properties and performance in bulk heterojunction solar cells†

Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
3. A computational study of the reactions of a β-diketiminatoaluminium(i) complex with the hydrogen atom and the electron†

Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
4. A bimetallic iron(iii) catalyst for CO2/epoxide coupling†‡

Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
5. A cancer cell-specific two-photon fluorescent probe for imaging hydrogen sulfide in living cells†

Xuezhen Song,Baoli Dong,Xiuqi Kong,Chao Wang,Nan Zhang,Weiying Lin RSC Adv., 2017,7, 15817-15822
6. 2,2-Difluoro-1,3-dimethylimidazolidine (DFI). A new fluorinating agent†

Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
7. A 1,3-carbonyl shift in the platinum-catalyzed aromatization of 2-epoxy-1-(methoxyalk-2-ynyl)benzenes†

Rupsha Chaudhuri,Arindam Das,Hsin-Yi Liao,Rai-Shung Liu Chem. Commun., 2010,46, 4601-4603
8. 3D porous binary-heteroatom doped carbon nanosheet/electrochemically exfoliated graphene hybrids for high performance flexible solid-state supercapacitors†

Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
9. A bacteria-resistant and self-healing spray dressing based on lyotropic liquid crystals to treat infected post-operative wounds†

Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
10. 3D nanofabrication inside rapid prototyped microfluidic channels showcased by wet-spinning of single micrometre fibres†

John Linkhorst,Arne Cinar,Alexander Jans,Alexander J. C. Kuehne Lab Chip, 2018,18, 1341-1348

173676-51-2 (2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)-) Related Products

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